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Compound of Interest

Compound Name: JNJ-26146900

Cat. No.: B1673006

Disclaimer: A specific Safety Data Sheet (SDS) for INJ-26146900 is not publicly available. This
document provides essential safety and logistical information based on general best practices
for handling potent, uncharacterized research compounds. All procedures must be conducted
in accordance with a comprehensive, site-specific risk assessment and under the guidance of
qualified safety professionals.

JNJ-26146900 is a selective androgen receptor modulator (SARM) developed for research
purposes. As with any uncharacterized research chemical, it should be handled with a high
degree of caution to minimize potential exposure to researchers and the environment. The
following guidelines are intended to provide a framework for the safe handling, use, and
disposal of this compound.

Personal Protective Equipment (PPE)

A thorough risk assessment should guide the selection of appropriate PPE for any task
involving JNJ-26146900. The following table summarizes recommended PPE for various
laboratory activities, assuming the compound is a potent powder, which presents a significant
risk of aerosolization and inhalation.
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Activity

Recommended PPE

Rationale

Weighing and Dispensing

(Powders)

- Full-face powered air-
purifying respirator (PAPR) or
a properly fitted N95 respirator
as a minimum. - Disposable
solid-front lab coat with tight-
fitting cuffs. - Double-gloving
(e.g., nitrile or neoprene). -
Disposable sleeves. - Safety
glasses or goggles (if not using

a full-face respirator).

High risk of aerosolization and
inhalation of potent powders.
Full respiratory protection is
crucial. Double-gloving
provides an additional barrier

against contamination.[1]

Solution Preparation

- Certified chemical fume hood.
- Lab coat. - Safety glasses
with side shields or chemical
splash goggles. - Single-use

nitrile gloves.

Reduces the risk of inhalation
of volatile components and

protects against splashes.

General Laboratory Operations

- Lab coat. - Safety glasses
with side shields. - Single-use

nitrile gloves.

Standard laboratory practice to
protect against incidental

contact and splashes.

It is imperative that all PPE is donned and doffed correctly to prevent cross-contamination.

Hands should be washed thoroughly after removing gloves.

Operational and Disposal Plans

A clear and comprehensive plan for the handling and disposal of INJ-26146900 is critical to

ensure safety and environmental protection.

Operational Plan:

o Risk Assessment: Before any work begins, conduct a thorough risk assessment to identify

potential hazards and determine the necessary control measures.[2] This should consider

the quantity of the compound being used, the physical form, and the specific procedures

being performed.
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e Engineering Controls: All manipulations of powdered JNJ-26146900 should be performed in
a certified chemical fume hood or other containment device to minimize inhalation exposure.

o Designated Area: Establish a designated area for handling JINJ-26146900 to prevent the
spread of contamination. This area should be clearly marked.

o Spill Response: Have a spill kit readily available. In the event of a spill, the area should be
evacuated and personnel with appropriate PPE should clean the spill using absorbent
materials. All materials used for cleanup should be treated as hazardous waste.

Disposal Plan:

The disposal of INJ-26146900 and all contaminated materials must be handled with care to
prevent environmental contamination and accidental exposure.

e Unused/Expired Compound: Do not dispose of down the drain or in regular trash.[1] Collect
in a clearly labeled, sealed container and dispose of through a certified hazardous waste
vendor.[1]

o Contaminated Labware (e.g., vials, pipette tips): Collect in a designated, puncture-resistant,
and sealed container.[1] This should be labeled as "Hazardous Waste" with the name of the
compound.[1]

o Contaminated PPE (e.g., gloves, lab coat): Carefully doff PPE to avoid self-contamination.[1]
Place in a sealed bag or container labeled as hazardous waste.[1]

Experimental Workflow and Safety Precautions

The following diagram illustrates a logical workflow for handling potent research compounds
like INJ-26146900, emphasizing the integration of safety measures at each step.
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Caption: Workflow for Safely Handling Potent Research Compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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